(Z)-ethyl 2-(6-methoxy-2-((4-methyl-1,2,3-thiadiazole-5-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: ethyl 2-[6-methoxy-2-(4-methylthiadiazole-5-carbonyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C16H16N4O4S2/c1-4-24-13(21)8-20-11-6-5-10(23-3)7-12(11)25-16(20)17-15(22)14-9(2)18-19-26-14/h5-7H,4,8H2,1-3H3
• InChI Key: CWTKCLVWQGSQHX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)OC)SC1=NC(=O)C3=C(N=NS3)C
• Molecular Formula: C16H16N4O4S2
• Molecular Weight: 392.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves heterocyclic moieties, which have been utilized for their biological activity. The 1,3,4-thiadiazole moiety, in particular, has been synthesized by both conventional and microwave methods using polyphosphoric acid, POCl3, H2SO4, HCl, and CS2 as catalysts.

Molecular Structure Analysis

The molecular structure of a compound determines its requirement for various pharmacological activities. The 1,3,4-thiadiazole moiety and its derivatives possess a wide range of pharmacological activities. The proposed biological activities of 1,3,4-thiadiazole derivatives have been based on assumptions like the presence of =N-C-S moiety and strong aromaticity of the ring being the requirements for low toxicity and in vivo stability.

Chemical Reactions Analysis

The mechanism of reactions involving similar compounds often involves initial nucleophilic attack on a carbonyl group to form an ionic intermediate, which upon proton transfer gives the iminoalcohol.

Scientific Research Applications

Corrosion Inhibition

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Transition Metal-Catalyzed Reactions

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Mechanism of Action

The mechanism of action of 1,3,4-thiadiazole derivatives is often based on their ability to strongly interact with biomolecules (proteins and DNA). This interaction is due to their capability to produce mesoionic salts.